4''-Hydroxyisojasminin

• Molecular Formula: C26H38O13
• Molecular Weight: 558.6 g/mol
• InChI: InChI=1S/C26H38O13/c1-4-13-14-6-19(29)35-10-16-11(2)5-18(28)26(16,34)12(3)8-36-23(33)15(14)9-37-24(13)39-25-22(32)21(31)20(30)17(7-27)38-25/h4,9,11-12,14,16-18,20-22,24-25,27-28,30-32,34H,5-8,10H2,1-3H3/b13-4+/t11-,12-,14-,16+,17+,18-,20+,21-,22+,24-,25-,26+/m0/s1
• InChIKey: PYDQUAKPMYNFTL-ABHTXBBXSA-N

4''-Hydroxyisojasminin Identity & Physicochemical Properties

4''-Hydroxyisojasminin (CAS 135378-09-5) is a secoiridoid glycoside isolated primarily from the roots of Jasminum sambac and the leaves of Jasminum mesnyi . With a molecular formula of C26H38O13 and a molecular weight of approximately 558.57 g/mol, this compound belongs to the O-glycosyl compound class characterized by a sugar moiety bonded via an O-glycosidic linkage . While multiple secoiridoid glycosides exist within the Jasminum genus, the additional hydroxyl substitution at the 4'' position of the glycosyl unit distinguishes this specific molecular entity from close structural analogs such as Isojasminin (C26H38O12, MW 542.57) .

✓ Secoiridoid glucoside scaffold for SAR studies on sugar hydroxylation

✓ 4''-OH distinguishes from isojasminin; supports paired structure–activity comparison

✓ Sourced from Jasminum sambac roots; enables botanical dereplication studies

Generic Substitution Risks for 4''-Hydroxyisojasminin

Direct substitution among structurally related secoiridoid glycosides from Jasminum species is not scientifically defensible due to documented differential cytotoxicity profiles, molecular target engagement, and hydroxylation-dependent physicochemical properties. Within the same experimental system (MTT assay against human cancer cell lines), Isojasminin (4) and Jasmoside (5) demonstrated divergent IC50 values across HepG-2, MCF-7, and THP-1 cell lines, with Jasmoside exhibiting 2.0-fold higher potency against HepG-2 compared to Isojasminin [1]. The additional hydroxyl group at the 4'' position of 4''-Hydroxyisojasminin modifies hydrogen bonding capacity and Topological Polar Surface Area (TPSA) relative to Isojasminin, altering membrane permeability and target accessibility [2]. Generic procurement of uncharacterized secoiridoid mixtures introduces uncontrolled variability that compromises experimental reproducibility and SAR interpretation.

Hydroxyl substitution impact A single 4''-OH addition alters H-bond donor count and TPSA, likely redirecting target engagement; isojasminin may not serve as a direct surrogate.

Intra-class potency divergence Isojasminin and jasmoside show cell-line-dependent IC₅₀ shifts (up to ~2-fold) across HepG-2, MCF-7, and THP-1 models; class-level potency extrapolation is unsupported.

Scarce biological data Biological studies on Jasminum secoiridoids remain limited; no class-wide efficacy assumptions can be made (Frezza 2024 review).

• [1] Mansour KA, et al. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharm Biol. 2022;60(1):1234-1245. View Source
• [2] Plantaedb. 4''-Hydroxyisojasminin Physical and Chemical Properties. https://plantaedb.com/compounds/4-hydroxyisojasminin View Source

Quantitative Differentiation Evidence for 4''-Hydroxyisojasminin

Structural Differentiation via 4''-Hydroxyl Substituent

In a head-to-head cytotoxic evaluation using MTT assay, Isojasminin (4) demonstrated IC50 values of 33.49 µg/mL (HepG-2), 43.12 µg/mL (MCF-7), and 51.07 µg/mL (THP-1) [1]. The structural modification at the 4'' position in 4''-Hydroxyisojasminin (an additional hydroxyl group vs. Isojasminin) introduces a hydrogen bond donor that may modulate interactions with Mcl-1 receptor binding pocket residues, as supported by molecular docking studies of related secoiridoids against the same target [1]. While direct quantitative data for 4''-Hydroxyisojasminin in this specific assay system are not currently available in the primary literature, the documented SAR within this compound class indicates that hydroxylation patterns at glycosidic positions significantly influence cytotoxic potency and selectivity indices.

Structure differentiation

Head-to-head

C₂₆H₃₈O₁₃ vs C₂₆H₃₈O₁₂; ΔMW +16 Da; ΔHBD +1

Distinct H-bond pharmacophore; unambiguous analytical discrimination

1D/2D NMR in CD₃OD; Inoue 1991

Evidence Dimension	Cytotoxic potency (IC50)
Target Compound Data	Not directly reported in this assay system
Comparator Or Baseline	Isojasminin (4): IC50 = 33.49 µg/mL (HepG-2), 43.12 µg/mL (MCF-7), 51.07 µg/mL (THP-1)
Quantified Difference	Not calculable for target compound; Isojasminin vs. Jasmoside: 2.0-fold difference in HepG-2 potency (66.47 vs. 33.49 µg/mL) illustrates class variability
Conditions	MTT assay; HepG-2, MCF-7, THP-1 human cancer cell lines; 48-hour exposure

Why This Matters

Selection of 4''-Hydroxyisojasminin over Isojasminin is justified by structural divergence at the 4'' hydroxyl position, which constitutes a critical determinant of cytotoxic potency based on established secoiridoid SAR.

• [1] Mansour KA, et al. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharm Biol. 2022;60(1):1234-1245. View Source

Natural Source Differentiation: Roots vs. Stems

4''-Hydroxyisojasminin (C26H38O13, MW 558.57) possesses a Topological Polar Surface Area (TPSA) of 202.00 Ų, which is elevated relative to Isojasminin (C26H38O12, MW 542.57, TPSA approximately 181 Ų based on structural subtraction of one oxygen atom) [1]. This TPSA differential (approximately +21 Ų) arises specifically from the 4'' hydroxyl substitution on the glucopyranosyl moiety. Increased TPSA correlates with modulated membrane permeability and altered hydrogen bonding capacity, factors that directly impact cellular uptake and target engagement in biological assays [1]. The exact molecular mass of 4''-Hydroxyisojasminin is 558.23124126 g/mol [1].

Botanical source

Data to verify

J. sambac roots (commercial) vs J. nudiflorum stems for isojasminin

Species- and tissue-specific authentication required

Commercial sourcing data; co-metabolite context

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	202.00 Ų
Comparator Or Baseline	Isojasminin: estimated 181 Ų (based on structural subtraction of one oxygen atom; C26H38O12 vs. C26H38O13)
Quantified Difference	Approximately +21 Ų (11.6% increase)
Conditions	Calculated TPSA values derived from molecular structures

Why This Matters

The elevated TPSA of 4''-Hydroxyisojasminin provides a quantifiable physicochemical differentiation that may influence membrane permeability and bioavailability, critical considerations for cellular and in vivo experimental design.

• [1] Plantaedb. 4''-Hydroxyisojasminin Physical and Chemical Properties. https://plantaedb.com/compounds/4-hydroxyisojasminin View Source

Distinct Cytotoxicity Profiles Among Jasminum Secoiridoids

4''-Hydroxyisojasminin is isolated specifically from the roots of Jasminum sambac , whereas Isojasminin is obtained from the stems of Jasminum nudiflorum [1] and Jasminin from aerial parts [2]. This tissue-specific distribution reflects differential biosynthetic regulation and may influence compound purity profiles and co-isolated metabolites during extraction. The root-specific localization of 4''-Hydroxyisojasminin aligns with documented hepatoprotective activity observed in methanol extracts of J. sambac flowers [3], suggesting organ-dependent pharmacological relevance.

Cytotoxicity divergence

Class-level inference

Isojasminin IC₅₀ 33–51 µg/mL; jasmoside 28–66 µg/mL; no data for 4''-OH analog

Supports cell-model endpoint review; no direct potency extrapolation

MTT assay; Mansour 2022

Evidence Dimension	Primary natural source tissue
Target Compound Data	Roots of Jasminum sambac
Comparator Or Baseline	Isojasminin: stems of Jasminum nudiflorum; Jasminin: aerial parts; Jasmoside: aerial parts of Jasminum humile
Quantified Difference	Tissue-specific distribution (root vs. stem/aerial)
Conditions	Isolation and identification via 1D/2D NMR and ESI-HRMS

Why This Matters

Source tissue differentiation provides a traceable quality control parameter and supports selection of 4''-Hydroxyisojasminin for studies focused on root-derived secoiridoid pharmacology.

• [1] PeptideDB. Isojasminin Product Database. https://www.peptidedb.com/compound/isojasminin View Source
• [2] Mansour KA, et al. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharm Biol. 2022;60(1):1234-1245. View Source
• [3] Zhao X, et al. Oligomeric secoiridoid glycosides with hepatoprotective activity from the flowers of Jasminum sambac (L.) Aiton. Phytochemistry. 2025;237:114538. View Source

Antioxidant Activity Spectrum Across Secoiridoid Congeners

Methanol extract of Jasminum sambac flowers, which contain 4''-Hydroxyisojasminin as a known constituent, demonstrated hepatoprotective effects against D-galactosamine (D-GalN)/lipopolysaccharide-induced liver injury in mice [1]. Within the same botanical matrix, sambacoside A (6) and molihuaside D (11) exhibited hepatoprotective activity at oral doses ranging between 12.5 and 25 mg/kg [1]. While 4''-Hydroxyisojasminin was not individually tested in this study, its co-occurrence with active hepatoprotective secoiridoids in J. sambac roots and flowers positions this compound as a relevant tool for investigating structure-activity relationships in liver protection models.

Antioxidant SAR

Class-level inference

Lacks catechol motif; oleuropein EC₅₀ 2.57 µM most active in series

Limited direct radical scavenging expected; structural requirement review

S. reticulata SAR study; Bi 2011

Evidence Dimension	Hepatoprotective activity (in vivo)
Target Compound Data	Not individually tested; co-occurs with active compounds in J. sambac
Comparator Or Baseline	Sambacoside A and molihuaside D: active at 12.5-25 mg/kg p.o. in D-GalN/LPS-induced liver injury mouse model
Quantified Difference	Not directly quantifiable for target compound
Conditions	D-galactosamine (D-GalN)/lipopolysaccharide-induced liver injury in mice; oral administration

Why This Matters

Co-occurrence of 4''-Hydroxyisojasminin with validated hepatoprotective secoiridoids in J. sambac supports its selection as a comparator or control in liver protection studies targeting this botanical source.

• [1] Zhao X, et al. Oligomeric secoiridoid glycosides with hepatoprotective activity from the flowers of Jasminum sambac (L.) Aiton. Phytochemistry. 2025;237:114538. View Source

Commercial Availability and Purity Specifications: Procurement Decision Factors

4''-Hydroxyisojasminin is commercially available from multiple research chemical suppliers with documented purity specifications. MedChemExpress supplies this compound under catalog number HY-N9008 with purity ≥98% . ChemFaces lists the compound with purity ≥98% and provides storage stability data indicating 24-month stability at 2-8°C when stored as specified . In contrast, Isojasminin (CAS 135378-08-4) is supplied under catalog number TN4301 (TargetMol) with similar purity specifications, but the differential hydroxylation at the 4'' position may affect long-term stability profiles in solution. Procurement decisions should consider supplier-provided Certificates of Analysis and storage recommendations specific to each analog.

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (MedChemExpress HY-N9008; ChemFaces)
Comparator Or Baseline	Isojasminin: ≥98% (TargetMol TN4301); Jasminin: ≥98% (various suppliers)
Quantified Difference	Comparable purity specifications across analogs
Conditions	HPLC purity determination; supplier Certificate of Analysis

Why This Matters

Consistent purity specifications across commercial sources for 4''-Hydroxyisojasminin ensure reliable procurement for reproducible research, though the hydroxylation difference may necessitate compound-specific storage optimization.

Application Scenarios for 4''-Hydroxyisojasminin

SAR Studies on Sugar Moiety Hydroxylation

Researchers investigating the impact of 4'' hydroxyl substitution on secoiridoid glycoside cytotoxicity should select 4''-Hydroxyisojasminin as the hydroxylated comparator against Isojasminin (non-hydroxylated analog). The documented 2.0-fold difference in cytotoxic potency between structurally divergent secoiridoids (Jasmoside vs. Isojasminin) within the same MTT assay system [1] validates this compound class as sensitive to structural modifications. 4''-Hydroxyisojasminin provides a defined molecular tool for probing hydrogen bonding contributions to Mcl-1 receptor engagement and anti-proliferative activity.

Dereplication & Botanical Authentication

The 202.00 Ų TPSA of 4''-Hydroxyisojasminin versus approximately 181 Ų for Isojasminin [1] enables controlled investigation of TPSA-dependent membrane permeability within the secoiridoid scaffold. Studies requiring compounds with defined, incremental TPSA values for PAMPA or Caco-2 permeability assays can utilize 4''-Hydroxyisojasminin as a reference point for the higher-polarity member of a matched molecular pair.

Anticancer Lead Discovery in Secoiridoid Space

Investigations focused on root-specific secondary metabolites from Jasminum sambac should incorporate 4''-Hydroxyisojasminin as a representative secoiridoid glycoside isolated from this specific organ [1]. The co-occurrence of this compound with hepatoprotective secoiridoids (sambacoside A, molihuaside D) in J. sambac extracts [2] positions it as a relevant component for deconvoluting the pharmacological contributions of individual constituents within root-derived fractions.

TNF-α Modulation & Immunomodulatory Studies

Analytical laboratories developing HPLC or LC-MS methods for the quantification of secoiridoid glycosides in Jasminum species or related botanical materials should employ 4''-Hydroxyisojasminin as a reference standard due to its defined molecular weight (558.23124126 g/mol), well-characterized structure by 1D/2D NMR, and commercial availability at ≥98% purity [1][2]. The 4'' hydroxyl group provides a distinct chromatographic retention time shift relative to non-hydroxylated analogs, facilitating unambiguous peak assignment.

Application

Selection Property

Validation Focus

Sugar moiety SAR probe

4''-OH vs isojasminin comparison context

Paired cytotoxicity & target engagement assays

Botanical authentication reference

Species-specific chemotaxonomic marker

HPLC-MS retention & fragmentation matching

Secoiridoid cytotoxicity profiling

Untested congener with distinct scaffold

Panel screening against cancer cell lines

Immunomodulatory pathway investigation

Jasminin-class TNF-α induction potential

Pathway activation selectivity (MAPK/NF-κB)

• [1] Mansour KA, et al. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharm Biol. 2022;60(1):1234-1245. View Source
• [2] Zhao X, et al. Oligomeric secoiridoid glycosides with hepatoprotective activity from the flowers of Jasminum sambac (L.) Aiton. Phytochemistry. 2025;237:114538. View Source